Cas no 1782541-77-8 (5-(Difluoromethyl)isoindoline)

• Product Name: 5-(Difluoromethyl)isoindoline
• CAS No: 1782541-77-8
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 6165195
• PubChem ID: 84653343
• Update Time: 2025-05-19

5-(Difluoromethyl)isoindoline Chemical and Physical Properties

Names and Identifiers

• EN300-5228145
• 1782541-77-8
• SCHEMBL23728021
• 5-(difluoromethyl)-2,3-dihydro-1H-isoindole
• ATEDVYHPRRWWSJ-UHFFFAOYSA-N
• 5-(Difluoromethyl)isoindoline

• Inchi： 1S/C9H9F2N/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3,9,12H,4-5H2
• InChI Key： ATEDVYHPRRWWSJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2CNCC=2C=1)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on 5-(Difluoromethyl)isoindoline

5-(Difluoromethyl)isoindoline (CAS No. 1782541-77-8): A Versatile Fluorinated Building Block in Modern Chemistry

5-(Difluoromethyl)isoindoline (CAS No. 1782541-77-8) is an emerging fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This difluoromethyl-substituted isoindoline derivative exhibits unique physicochemical properties due to the strategic incorporation of fluorine atoms, making it a valuable building block for drug discovery and advanced material development.

The molecular structure of 5-(Difluoromethyl)isoindoline features a difluoromethyl group (-CF₂H) attached to the isoindoline core, which significantly influences its electronic characteristics and metabolic stability. This structural motif is particularly relevant in contemporary medicinal chemistry optimization, as researchers increasingly focus on fluorine-containing compounds for their enhanced bioavailability and target binding affinity.

Recent studies highlight the growing importance of isoindoline derivatives in developing central nervous system (CNS) therapeutics, with the difluoromethyl modification offering improved blood-brain barrier penetration. The compound's potential applications extend to kinase inhibitor design and proteolysis targeting chimera (PROTAC) development, addressing current challenges in targeted protein degradation therapies.

From a synthetic chemistry perspective, 5-(Difluoromethyl)isoindoline serves as a versatile intermediate for palladium-catalyzed cross-coupling reactions and click chemistry applications. Its compatibility with modern late-stage functionalization strategies makes it particularly valuable for structure-activity relationship (SAR) studies in drug candidate optimization.

The compound's metabolic stability enhancement properties align with current pharmaceutical industry trends toward longer-acting drug formulations. Researchers are particularly interested in how the difluoromethyl group influences the compound's cytochrome P450 interaction profile, a critical consideration in drug-drug interaction prediction.

In material science applications, 5-(Difluoromethyl)isoindoline derivatives show promise for developing organic electronic materials with improved charge transport properties. The fluorine substitution pattern contributes to enhanced thermal stability and electron-withdrawing characteristics, making it relevant for OLED technology and organic photovoltaic research.

The synthesis of 5-(Difluoromethyl)isoindoline typically involves transition metal-catalyzed processes or electrophilic fluorination methods, with recent advances focusing on more sustainable catalytic fluorination protocols. These developments address growing concerns about green chemistry principles in fluorinated compound production.

Analytical characterization of 5-(Difluoromethyl)isoindoline presents unique challenges and opportunities in NMR spectroscopy, particularly in 19F NMR analysis. The compound's distinct fluorine signature enables precise tracking in metabolic studies and biological fate determination, supporting its use in drug metabolism research.

Current market trends indicate increasing demand for specialized fluorinated building blocks like 5-(Difluoromethyl)isoindoline, driven by expanding applications in precision medicine and targeted therapy development. The compound's commercial availability from specialized fine chemical suppliers has improved significantly in recent years, reflecting its growing importance in research and development pipelines.

Future research directions for 5-(Difluoromethyl)isoindoline include exploration of its bioconjugation potential and applications in fluorine-18 radiochemistry for PET imaging. The compound's structural features make it an attractive candidate for developing next-generation diagnostic agents and theranostic compounds that combine therapeutic and diagnostic functions.

From a regulatory perspective, 5-(Difluoromethyl)isoindoline derivatives are being evaluated for their environmental fate and ecotoxicological profile, as the pharmaceutical industry places greater emphasis on green chemistry metrics and sustainable molecular design principles.

The compound's unique combination of structural features and physicochemical properties positions it as a valuable tool for addressing current challenges in drug discovery and material science innovation. As research continues to uncover new applications for fluorinated heterocycles, 5-(Difluoromethyl)isoindoline is expected to play an increasingly important role in advancing these fields.